![molecular formula C17H17N5O5 B2943406 2-(benzo[d][1,3]dioxol-5-yloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide CAS No. 2034297-60-2](/img/structure/B2943406.png)
2-(benzo[d][1,3]dioxol-5-yloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzo[d][1,3]dioxol-5-yloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H17N5O5 and its molecular weight is 371.353. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Kendre, Landge, and Bhusare (2015) discusses the synthesis and biological evaluation of novel derivatives, including pyrazole and oxadiazole moieties, for antimicrobial and anti-inflammatory purposes. Although the specific compound is not mentioned, the structural motifs like pyrazole and oxadiazole in the compound suggest potential antimicrobial and anti-inflammatory applications (Kendre, Landge, & Bhusare, 2015).
Metabolic Studies
Research by Maciolek et al. (2011) on setileuton, a 5-lipoxygenase inhibitor, highlights the metabolic transformation of the 1,3,4-oxadiazole ring, a structural component similar to the compound . This study could indicate the compound's potential metabolism pathways and the importance of cytochrome P450 enzymes in its biotransformation (Maciolek, Ma, Menzel, Laliberte, Bateman, Krolikowski, & Gibson, 2011).
Palladium-Catalyzed Reactions
A study by Gabriele et al. (2006) involves palladium-catalyzed reactions related to benzo[1,4]dioxine derivatives, which could provide insights into synthetic methodologies that might be applicable to the compound . This research demonstrates the utility of palladium catalysis in constructing complex molecules, potentially relevant for synthesizing and modifying the compound of interest (Gabriele, Salerno, Veltri, Mancuso, Li, Crispini, & Bellusci, 2006).
Antimicrobial and Anti-proliferative Activities
Mansour et al. (2020) explore thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, evaluating their antimicrobial and anti-proliferative activities. While the specific compound is not mentioned, the study's focus on similar structural elements suggests potential research avenues in antimicrobial and cancer research for the compound (Mansour, Aboelnaga, Nassar, & Elewa, 2020).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O5/c1-10(26-12-3-4-13-14(5-12)25-9-24-13)17(23)18-7-15-20-16(21-27-15)11-6-19-22(2)8-11/h3-6,8,10H,7,9H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQRFFMCRIPBOJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=NC(=NO1)C2=CN(N=C2)C)OC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.